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Compound of Interest

Compound Name: 3-Amino-N,N-dimethylbenzamide

Cat. No.: B112486

Note to the Researcher: Information regarding the specific use of 3-Amino-N,N-
dimethylbenzamide as a chemical probe is scarce in current scientific literature. Most
available data pertains to its chemical properties and synthesis. However, the closely related
parent compound, 3-Aminobenzamide (3-AB), is a well-characterized and widely used
chemical probe, primarily as an inhibitor of Poly(ADP-ribose) polymerase (PARP) enzymes.

This document will provide detailed information on 3-Aminobenzamide (3-AB) as a
representative chemical probe for studying PARP-related biological processes. While the direct
biological activities of 3-Amino-N,N-dimethylbenzamide are not well-documented, the
information on 3-AB can serve as a valuable reference point for potential applications and
experimental design.

Introduction to 3-Aminobenzamide (3-AB) as a PARP
Inhibitor

3-Aminobenzamide (3-AB) is a classic and potent inhibitor of the Poly(ADP-ribose) polymerase
(PARP) family of enzymes.[1][2] PARP enzymes, particularly PARP1, are crucial for DNA repair,
genomic stability, and cell death pathways.[3][4] In response to DNA damage, PARP1 binds to
DNA breaks and synthesizes poly(ADP-ribose) (PAR) chains on itself and other nuclear
proteins, recruiting DNA repair machinery.[4]

As a chemical probe, 3-AB is instrumental in elucidating the roles of PARP in various cellular
processes, including:
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o DNA Repair: Investigating the contribution of PARP-mediated DNA repair in response to
genotoxic agents.[5]

o Cell Death Pathways: Differentiating between apoptosis and necrosis, as PARP-1
overactivation can lead to NAD+ and ATP depletion, resulting in necrotic cell death.

o Cancer Therapy: Studying the concept of synthetic lethality, where cancer cells with
deficiencies in other DNA repair pathways (e.g., BRCA1/2 mutations) are highly sensitive to
PARP inhibition.

 Inflammation and Ischemia-Reperfusion Injury: Exploring the role of PARP activation in
inflammatory responses and tissue damage following ischemia-reperfusion.[6]

Physicochemical Properties

Below is a summary of the available data for both 3-Amino-N,N-dimethylbenzamide and its
parent compound, 3-Aminobenzamide.

3-Amino-N,N- . .
Property . . 3-Aminobenzamide (3-AB)

dimethylbenzamide
Molecular Formula CoH12N20 C7HsN20
Molecular Weight 164.20 g/mol 136.15 g/mol
CAS Number 33322-60-0 3544-24-9

) White to off-white crystalline
Appearance Solid
powder

Solubility Soluble in DMSO Soluble in DMSO, water
Purity 297% (typical)[7] >99% (typical)

Quantitative Data for 3-Aminobenzamide (3-AB)

The following table summarizes the inhibitory constants for 3-Aminobenzamide against PARP.
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Parameter Value Cell Line/System Reference
ICso0 ~50 nM CHO cells [1]
Ki 1.8 uM (not specified)

Mechanism of Action of 3-Aminobenzamide (3-AB)

3-AB acts as a competitive inhibitor of PARP by binding to the NAD+ binding site of the
enzyme. This prevents the synthesis of PAR chains and the subsequent recruitment of DNA
repair proteins to the site of DNA damage.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-N_N-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

With 3-Aminobenzamide

DNA Damage PARP1 Activation

PARP1 Inhibition Blocked PAR Synthesis Inhibited DNA Repair

Normal DNA Repair

PAR Synthesis DNA Repair Proteins Recruitment DNA Repair

DNA Damage PARP1 Activation
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Prepare Assay Buffer, Recombinant PARP1,
Biotinylated NAD+, and Activated DNA
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(Add varying concentrations of 3-AB)

or test compound to microplate wells

y

y
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(Add Activated DNA to initiate reaction)
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Incubate at room temperature
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(Incubate to allow for PAR synthesis)
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Stop reaction
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(Transfer to streptavidin-coated plate)
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(Add anti-PAR antibody conjugated to HRP)
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Incubate
Wash
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Add HRP substrate (e.g., TMB)
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Read absorbance/fluorescence

Calculate IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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